![molecular formula C22H24N2O4S B3968642 N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-2-naphthylalaninamide](/img/structure/B3968642.png)
N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-2-naphthylalaninamide
Overview
Description
N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-2-naphthylalaninamide, also known as EMA401, is a novel drug candidate that has been extensively studied for its potential therapeutic applications in chronic pain management.
Mechanism of Action
N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-2-naphthylalaninamide works by blocking the activity of the angiotensin II type 2 receptor, which is involved in the development and maintenance of neuropathic pain. By blocking this receptor, this compound is able to reduce pain behavior in animal models of neuropathic pain.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain behavior in animal models of neuropathic pain. It has also been shown to be well-tolerated and safe in preclinical studies. However, further studies are needed to determine the long-term safety and efficacy of this compound in humans.
Advantages and Limitations for Lab Experiments
One of the advantages of N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-2-naphthylalaninamide is that it has been extensively studied in preclinical models of neuropathic pain, which provides a strong foundation for future clinical studies. However, one of the limitations is that further studies are needed to determine the long-term safety and efficacy of this compound in humans.
Future Directions
There are several future directions that could be pursued with N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-2-naphthylalaninamide. One potential direction is to further investigate the mechanism of action of this compound in neuropathic pain. Another potential direction is to conduct clinical trials to determine the safety and efficacy of this compound in humans. Additionally, further studies could be conducted to investigate the potential use of this compound in other pain conditions.
Scientific Research Applications
N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-2-naphthylalaninamide has been extensively studied for its potential therapeutic applications in chronic pain management, specifically in neuropathic pain. It has been shown to be effective in preclinical studies in reducing pain behavior in animal models of neuropathic pain. This compound works by blocking the activity of the angiotensin II type 2 receptor, which is involved in the development and maintenance of neuropathic pain.
properties
IUPAC Name |
2-(4-ethoxy-N-methylsulfonylanilino)-N-naphthalen-2-ylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S/c1-4-28-21-13-11-20(12-14-21)24(29(3,26)27)16(2)22(25)23-19-10-9-17-7-5-6-8-18(17)15-19/h5-16H,4H2,1-3H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMIWJENGRKUTSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(C(C)C(=O)NC2=CC3=CC=CC=C3C=C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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